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Compound of Interest

Compound Name: Amyl laurate

Cat. No.: B1219667 Get Quote

Introduction

Amyl laurate, an ester of amyl alcohol and lauric acid, is a valuable compound in the cosmetic,

food, and fragrance industries due to its emollient properties and characteristic faint, oily

aroma.[1][2] The synthesis of amyl laurate, typically through the esterification of lauric acid and

amyl alcohol, results in a crude product containing unreacted starting materials, catalysts, and

by-products.[2][3] For high-purity applications, such as in cosmetics and pharmaceuticals, a

robust purification method is essential. This application note details a comprehensive protocol

for the purification of synthetic amyl laurate using vacuum distillation, a technique well-suited

for separating high-boiling, thermally sensitive compounds.

Physicochemical Properties of Amyl Laurate

A thorough understanding of the physicochemical properties of amyl laurate is crucial for

designing an effective distillation process. Key properties are summarized in the table below.
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Property Value

Molecular Formula C17H34O2[3]

Molecular Weight 270.45 g/mol [3]

Appearance Colorless to pale yellow oily liquid[1][3]

Boiling Point 170 °C at 2 mmHg[1], 190 °C at 2666 Pa[3][4]

Density 0.856 g/mL at 25 °C[1][3]

Solubility Soluble in ethanol, insoluble in water[1][3]

Principle of Purification by Distillation

Distillation separates components of a liquid mixture based on differences in their boiling

points. For a compound like amyl laurate with a high atmospheric boiling point, vacuum

distillation is employed to lower the boiling temperature, thereby preventing thermal

degradation. By carefully controlling the temperature and pressure, amyl laurate can be

vaporized, leaving behind less volatile impurities, and then condensed back into a liquid state,

resulting in a product of significantly higher purity.

Experimental Protocol
This protocol outlines the steps for the purification of synthetic amyl laurate by vacuum

distillation.

1. Pre-distillation Workup of Crude Amyl Laurate

Prior to distillation, it is often necessary to remove non-volatile impurities and unreacted starting

materials from the crude synthetic mixture.

Neutralization: If the synthesis was acid-catalyzed, the crude product may contain residual

acid. This can be neutralized by washing with a dilute aqueous solution of a weak base, such

as sodium bicarbonate, followed by washing with distilled water until the aqueous layer is

neutral.
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Drying: Any residual water in the crude product should be removed before distillation to

prevent bumping and to ensure accurate temperature readings. This can be achieved by

drying over an anhydrous drying agent like magnesium sulfate or sodium sulfate, followed by

filtration.

2. Vacuum Distillation

Materials and Equipment:

Round-bottom flask

Heating mantle with a magnetic stirrer

Short path distillation head with a condenser and collection flask

Thermometer or temperature probe

Vacuum pump

Cold trap

Pressure gauge (manometer)

Glass wool for insulation

Procedure:

Assembly: Assemble the distillation apparatus as shown in the workflow diagram below.

Ensure all glass joints are properly sealed with vacuum grease.

Charging the Flask: Charge the round-bottom flask with the pre-treated and dried crude

amyl laurate. Add a magnetic stir bar for smooth boiling.

Initiating Vacuum: Start the vacuum pump and allow the pressure in the system to stabilize at

the desired level (e.g., -0.090 to -0.100 MPa).[2][5]

Heating: Begin heating the distillation flask gently with the heating mantle while stirring.
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Fraction Collection: As the temperature rises, lower-boiling impurities will distill first. These

should be collected in a separate receiving flask and discarded. The main fraction containing

the purified amyl laurate should be collected at the specified temperature and pressure. A

patent for the synthesis of isoamyl laurate specifies collecting the purified fraction at 148-

150°C under a vacuum of -0.097 MPa.[2][5]

Completion: Once the main fraction has been collected and the distillation rate slows

significantly, turn off the heating and allow the system to cool under vacuum.

System Shutdown: Once the apparatus has cooled to room temperature, slowly and carefully

vent the system to atmospheric pressure before turning off the vacuum pump.

Product Characterization: The purity of the collected amyl laurate fraction should be

assessed using appropriate analytical techniques.

3. Purity Assessment

The purity of the distilled amyl laurate can be determined by several methods:

Gas Chromatography (GC): GC is a powerful technique for separating and quantifying the

components of a mixture. A high-purity sample of amyl laurate will show a single major

peak. The purity can be expressed as a percentage of the total peak area.

Acid Value: The acid value is a measure of the amount of free acid in a sample. A low acid

value (e.g., 0.02-0.07) indicates successful removal of acidic impurities.[2][5]

Refractive Index: The refractive index is a physical property that can be used to assess the

purity of a liquid. The measured refractive index should be compared to the literature value

for pure amyl laurate.

Quantitative Data Summary

The following table summarizes typical data obtained from the purification of synthetic amyl
laurate by distillation, based on patent literature.
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Parameter Value Reference

Distillation Pressure -0.090 to -0.100 MPa [2][5]

Distillation Temperature 140-150 °C [2][5]

Yield >99% [2][5]

Final Purity (by GC) >97% [6]

Final Acid Value 0.02 - 0.07 [2][5]

Visualizations
Experimental Workflow for Amyl Laurate Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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